N-(4-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C22H18N2O4S/c1-2-29(26,27)18-7-5-6-16(14-18)21(25)23-17-12-10-15(11-13-17)22-24-19-8-3-4-9-20(19)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key: HLAYCNYOPMGUGW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H18N2O4S
• Molecular Weight: 406.5 g/mol

Description

N-(4-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide, also known as BOPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BOPB is a small molecule that belongs to the family of benzamides and has a molecular weight of 396.48 g/mol.

Scientific Research Applications

Antimalarial and Antiviral Properties

N-(4-(benzo[d]oxazol-2-yl)phenyl)-3-(ethylsulfonyl)benzamide and its derivatives have been explored for their potential in treating malaria and COVID-19. A study by Fahim & Ismael (2021) investigated the antimalarial activity of sulfonamide derivatives, finding that they exhibited significant in vitro antimalarial properties and favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

Cardiac Electrophysiological Activity

Compounds similar to this compound have been synthesized and evaluated for their cardiac electrophysiological activity. Morgan et al. (1990) Morgan et al. (1990) found that these compounds showed promising results in the in vitro Purkinje fiber assay, indicating potential use as selective class III agents in cardiac applications.

Environmental and Synthetic Chemistry

In the field of environmental and synthetic chemistry, Xia et al. (2016) Xia et al. (2016) demonstrated the successful remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives. This process generates environmentally friendly byproducts and offers a less odorous and more eco-friendly alternative to traditional methods.

Metabolism and Pharmaceutical Development

Research by Hvenegaard et al. (2012) Hvenegaard et al. (2012) on a novel antidepressant closely related to this compound revealed insights into its oxidative metabolism involving various cytochrome P450 enzymes. This research is vital for understanding the drug's metabolic pathways and potential interactions.

Synthesis and Biological Evaluation

The synthesis and biological evaluation of N-substituted derivatives have been a focal point of research. For instance, Khalid et al. (2016) Khalid et al. (2016) explored the synthesis of N-substituted derivatives of specific acetamides, including pharmacological screening for antimicrobial activities.